Cas no 93933-64-3 (2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol)

2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol structure
93933-64-3 structure
Product Name:2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol
CAS No:93933-64-3
MF:C21H20O5
MW:352.380506515503
CID:752459
PubChem ID:15095947
Update Time:2024-03-01

2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol Chemical and Physical Properties

Names and Identifiers

    • 1,3-Benzenediol,4,4'-[(2-hydroxy-5-methyl-1,3-phenylene)bis(methylene)]bis-
    • 2,6-bis(2,4-dihydroxybenzyl)-4-methylphenol
    • 2,6-bis(2,4-dihydroxybenzyl)-p-cresol
    • 4,4'-((2-Hydroxy-5-methyl-1,3-phenylene)bis(methylene))bis(benzene-1,3-diol)
    • 4-[[3-[(2,4-dihydroxyphenyl)methyl]-2-hydroxy-5-methylphenyl]methyl]benzene-1,3-diol
    • 2,6-Bis(2,4-dihydroxybenzyl)-4-methylphenol
    • Inchi: 1S/C21H20O5/c1-12-6-15(8-13-2-4-17(22)10-19(13)24)21(26)16(7-12)9-14-3-5-18(23)11-20(14)25/h2-7,10-11,22-26H,8-9H2,1H3
    • InChI Key: BXXUUZSHXORWRC-UHFFFAOYSA-N
    • SMILES: OC1C(=CC(C)=CC=1CC1C=CC(=CC=1O)O)CC1C=CC(=CC=1O)O

Computed Properties

  • Exact Mass: 352.13107373g/mol
  • Monoisotopic Mass: 352.13107373g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 5
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 406
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.4
  • Topological Polar Surface Area: 101
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